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Compound of Interest

Compound Name: Disperse red 311

Cat. No.: B12378036

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 311 is a synthetic dye belonging to the anthraquinone class, characterized by its
vibrant red hue and application in coloring hydrophobic materials such as polyester and acetate
fibers. Its molecular formula is C22H24NeQOo9, with a molecular weight of 516.46 g/mol . The
structural complexity and potential for interaction with biological macromolecules necessitate a
thorough understanding of its spectroscopic properties. This technical guide provides a
comprehensive overview of the analytical techniques used to characterize Disperse Red 311,
including detailed experimental protocols and data interpretation. While specific experimental
spectra for Disperse Red 311 are not widely available in the public domain, this guide utilizes
its known chemical structure and data from closely related anthraquinone dyes to provide a
robust analytical framework.

Chemical Structure:

The chemical structure of Disperse Red 311, based on its SMILES notation, is presented
below. This structure forms the basis for the interpretation of the spectroscopic data discussed
in this guide.
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 To cite this document: BenchChem. [Spectroscopic Analysis of Disperse Red 311: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378036#spectroscopic-analysis-of-disperse-red-
311]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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